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Compound of Interest

N-(Methoxycarbonyl)-I-tryptophan
Compound Name:
methyl ester

Cat. No.: B014263

An In-depth Technical Guide to the Commercial Sourcing and Application of N-
(Methoxycarbonyl)-I-tryptophan methyl ester (CAS 58635-46-4)

Abstract

N-(Methoxycarbonyl)-I-tryptophan methyl ester is a key protected amino acid derivative
utilized by researchers, medicinal chemists, and drug development professionals. Its unique
structure, featuring protection on both the alpha-amino and carboxyl functional groups, makes
it a valuable intermediate in multi-step organic syntheses, particularly in solution-phase peptide
synthesis. This guide provides a comprehensive overview of its commercial availability, offering
insights into the supplier landscape, critical quality control parameters, and best practices for
handling and storage. Furthermore, it delves into the scientific context of its applications,
providing actionable protocols and workflows to ensure its effective use in a laboratory setting.
This document is designed to bridge the gap between procurement and application,
empowering scientists to source and utilize this reagent with confidence and technical
proficiency.

Chemical Identity and Physicochemical Properties

Accurate identification is the cornerstone of reproducible science. N-(Methoxycarbonyl)-I-
tryptophan methyl ester is a derivative of the essential amino acid L-tryptophan, where the
alpha-amino group is protected by a methoxycarbonyl group and the carboxylic acid is
esterified to a methyl ester.
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A common point of confusion arises with a similar, more frequently used derivative, N-Boc-I-
tryptophan methyl ester. The protecting groups, while both serving to prevent unwanted
reactivity of the amine, have different chemical properties and deprotection conditions. The
methoxycarbonyl group is typically more robust than the tert-butoxycarbonyl (Boc) group, which
is famously acid-labile. This distinction is critical when planning a synthetic route.

N-(Methoxycarbonyl)-l-tryptophan methyl ester
(CAS: 58635-46-4)

Fig. 1: Structural comparison of Methoxycarbonyl vs. Boc-protected Tryptophan Methyl Ester.
tructure

N-Boc-I-tryptophan methyl ester
(CAS: 33900-28-6)

Click to download full resolution via product page
Caption: Structural comparison of Methoxycarbonyl vs. Boc-protected Tryptophan Methyl Ester.

The key physicochemical properties of the title compound are summarized below, compiled
from various commercial and database sources.
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Property Value Source(s)
CAS Number 58635-46-4 [1112]
Molecular Formula C14H16N204 [11[2][3]
Molecular Weight 276.29 g/mol [1112][3]
White to off-white or light
Appearance _ [4]
yellow solid/powder
Melting Point 99-101 °C (lit.) [4][5]

Optical Activity

[0]20/D -1.4° (c=1in

methanol)

[4]

Purity (Typical)

>95% - 98% (by HPLC)

[1](6]

Commercial Availability and Supplier Landscape

N-(Methoxycarbonyl)-I-tryptophan methyl ester is readily available from a wide range of

chemical suppliers, catering to both small-scale research and larger development needs.

Sourcing is not a significant challenge, but selecting the right supplier for a specific application

requires careful consideration of purity, documentation, and scale.

Representative Commercial Suppliers:
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Supplier Typical Purity/lGrade Notes

A leading supplier for
Sigma-Aldrich (Merck) 98% research-grade chemicals with

extensive documentation.

Often available under the
Thermo Fisher Scientific 96% legacy Alfa Aesar brand,
providing reliable quality.[6]

Supplier for laboratory and

CP Lab Chemicals 95%
research use.[1]
European supplier offerin
CymitQuimica 98% _ P p? J
various pack sizes.[7]
An aggregator platform listing
_ _ multiple, often China-based,
ChemicalBook Varies (e.g., 99.9%) )
manufacturers suitable for bulk
inquiries.[5][8]
) Provides the compound for
Santa Cruz Biotechnology Research Grade

research use only.

Expert Insights on Procurement:

» Purity vs. Price: A significant price variance exists between suppliers.[1][4][6] This often
correlates with the level of quality control, analytical testing performed, and the provided
documentation. For discovery and non-critical applications, a lower-cost source may be
acceptable. For drug development or GMP-adjacent work, a premium supplier with
comprehensive batch-specific data is essential.

e The Certificate of Analysis (CoA): Always request a lot-specific CoA before purchase or upon
receipt. This document is the primary guarantee of quality and should detail the purity
(typically by HPLC), appearance, and identity confirmation (e.g., by spectroscopy).[2]

e Scale and Origin: For gram-scale quantities, established distributors in North America and
Europe like Sigma-Aldrich and Thermo Fisher are reliable choices. For multi-kilogram or
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custom synthesis needs, contacting manufacturers directly or through platforms like
ChemicalBook may be more economical.[8]

¢ Intended Use: Suppliers explicitly state that this chemical is for research, manufacturing, or
industrial use only, not for direct medical or consumer applications.[1][2]

Quality Control and Analytical Characterization

Ensuring the quality of starting materials is a non-negotiable aspect of scientific integrity. Upon
receiving a shipment of N-(Methoxycarbonyl)-I-tryptophan methyl ester, independent
verification is a prudent step, especially for critical applications.

Workflow: Incoming Material Qualification

Receive Chemical Shipment

Quarantine Material

Review Supplier CoA and SDS

Perform Identity & Purity Tests
(e.g., HPLC, Appearance)

Does it Meet Specification?

Release to General Inventory Reject Lot & Contact Supplier
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Caption: A self-validating workflow for qualifying incoming chemical reagents.
Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for verifying the purity of the compound. It is based on
standard reverse-phase chromatography principles suitable for aromatic amino acid
derivatives.[9]

o System Preparation:

[¢]

HPLC System: A standard HPLC with a UV detector.

[e]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 ym particle size).

o

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

[¢]

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

[e]

Detection Wavelength: 280 nm (for the indole chromophore).
e Sample Preparation:

o Accurately weigh approximately 1 mg of N-(Methoxycarbonyl)-I-tryptophan methyl
ester.

o Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock
solution.

o Further dilute as necessary to be within the linear range of the detector.
o Chromatographic Method:

Flow Rate: 1.0 mL/min.

[¢]

[e]

Injection Volume: 10 pL.

o

Gradient Program:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b014263?utm_src=pdf-body-img
https://pdf.benchchem.com/1626/An_In_depth_Technical_Guide_to_Tryptophan_Methyl_Ester_Hydrochloride.pdf
https://www.benchchem.com/product/b014263?utm_src=pdf-body
https://www.benchchem.com/product/b014263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

0-5 min: 20% B

5-25 min: Linear gradient from 20% to 80% B

25-30 min: 80% B

30-35 min: Return to 20% B and equilibrate.

o Data Analysis (Causality):

o Why this works: The C18 stationary phase retains the molecule via hydrophobic
interactions with its indole side chain. The gradient elution with increasing acetonitrile
(Mobile Phase B) systematically decreases the polarity of the mobile phase, eventually
eluting the compound.

o Expected Result: A pure sample will yield a single major peak. Purity is calculated as the
area of the main peak divided by the total area of all peaks, expressed as a percentage.
Impurities will appear as separate, smaller peaks.

Handling, Storage, and Safety

Proper handling and storage are crucial for user safety and maintaining the chemical's integrity.
Information is consolidated from multiple Safety Data Sheets (SDS).[10]
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Parameter Recommendation Rationale

) ) Eyeshields, chemical-resistant )
Personal Protective Equipment ) Prevents eye/skin contact and
gloves, N95 dust mask (if ) ) ] )
(PPE) ) inhalation of fine particles.
handling powder).

Use in a well-ventilated area or
Handling chemical fume hood. Avoid Minimizes inhalation exposure.

dust formation.

Protects from atmospheric
moisture and light-induced

] ] degradation. While some
Store in a tightly sealed ] ]
, sources suggest refrigeration
Storage container at room temperature, _
) (0-8°C), room temperature is
protected from light. o
generally sufficient for short-to-

medium term storage if dry and
dark.[4][11]

— o Can lead to vigorous,
Incompatibilities Strong oxidizing agents. ) ]
exothermic reactions.[10]

Under fire conditions, may )
) Standard for nitrogen-
N produce carbon monoxide o ]
Hazardous Decomposition o containing organic
(CO), carbon dioxide (CO2),

) ) compounds.[10]
and nitrogen oxides (NOX).

The compound is not generally considered hazardous under US OSHA Hazard Communication
Standards, but good laboratory practices should always be followed.[10]

Core Applications and Scientific Context

The primary utility of N-(Methoxycarbonyl)-I-tryptophan methyl ester lies in its role as a
building block in organic synthesis.

Solution-Phase Peptide Synthesis

In peptide synthesis, protecting reactive functional groups is essential to direct the formation of
the correct amide bond. This compound has both the N-terminus (amino group) and C-terminus
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(carboxyl group) blocked, making it an ideal starting point or intermediate.

The methoxycarbonyl group on the nitrogen prevents it from acting as a nucleophile. The
methyl ester on the carboxyl group prevents it from reacting with activating agents intended for
another amino acid. A typical workflow involves the selective deprotection of one end of the
molecule, followed by coupling.

CoupinglReaction Protected Dipeptide

Carboxyl Activation
Activated Ester
Another Amino Acid Ester _
(€.g., H:N-Gly-OEY) (Moc-Trp-Gly-OEY)

(e.g., with DCC/EDC)

Selective Deprotection

N-(Methoxycarbonyl)-

-Trp-OMe N-Protected Trp Acid

!

e.g., Saponification of Methyl Ester

Click to download full resolution via product page
Caption: Generalized workflow for using the title compound in dipeptide synthesis.
Intermediate in Complex Molecule Synthesis

Beyond peptides, this derivative serves as a precursor in the synthesis of other complex
molecules. It has been documented as an intermediate in the dye-sensitized photooxidation of
tryptophan to formylkynurenine and in the total synthesis of alkaloids such as (-)-Calycanthine.
[12] Its utility stems from the predictable reactivity of the protected amino acid scaffold, allowing
chemists to perform modifications on the indole ring before revealing the amino acid
functionality.

Conclusion

N-(Methoxycarbonyl)-I-tryptophan methyl ester is a commercially accessible and valuable
reagent for chemical synthesis. While its procurement is straightforward, researchers and drug
development professionals must exercise due diligence in supplier selection and material
qualification to ensure experimental reproducibility and success. Understanding its
physicochemical properties, implementing robust quality control checks, and adhering to safe
handling practices are paramount. This guide serves as a technical resource to empower
scientists to confidently source, verify, and apply this versatile building block in their research
and development endeavors.
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e CP Lab Chemicals. (n.d.). N-(Methoxycarbonyl) L-tryptophan methyl ester, 95% Purity,
C14H16N204, 1 gram.

e ChemBK. (n.d.). N-(Methoxycarbonyl)-L-tryptophan methyl ester.

e Organic Syntheses. (n.d.). N-Boc-I-tryptophan methyl ester.

e Molbase. (n.d.). N-(METHOXYCARBONYL)-L-TRYPTOPHAN METHYL ESTER.

e Chemdad. (n.d.). n-(methoxycarbonyl)-I-tryptophan methyl ester.

e PubChem. (n.d.). N-(Methoxycarbonyl)-I-tryptophan methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014263#commercial-availability-of-n-
methoxycarbonyl-I-tryptophan-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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